Cas no 2126178-88-7 (2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine)

• Product Name: 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine
• CAS No: 2126178-88-7
• MF: C₁₉H₂₁N₃O₃S
• MW: 371.453343153
• CID: 4639499
• Update Time: 2025-06-09

2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine Chemical and Physical Properties

Names and Identifiers

• 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine

• Inchi： 1S/C19H21N3O3S/c1-14-6-7-16(22-13-15-4-2-3-5-17(15)19(22)20)12-18(14)26(23,24)21-8-10-25-11-9-21/h2-7,12,20H,8-11,13H2,1H3
• InChI Key： DENRKPLXTZELOP-UHFFFAOYSA-N
• SMILES： C1(=N)C2=C(C=CC=C2)CN1C1=CC=C(C)C(S(N2CCOCC2)(=O)=O)=C1

Additional information on 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine

2-[4-Methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine (CAS No. 2126178-88-7): An Overview of a Promising Compound in Pharmaceutical Research

2-[4-Methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine (CAS No. 2126178-88-7) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, often referred to by its systematic name, belongs to the class of isoindolimines and is characterized by its complex molecular structure, which includes a morpholine sulfonyl group and a methylated phenyl ring. The combination of these functional groups imparts distinct chemical and biological properties that make it a promising candidate for various medicinal applications.

The chemical structure of 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine is particularly noteworthy for its ability to interact with specific biological targets. The morpholine sulfonyl group is known for its ability to form hydrogen bonds and engage in electrostatic interactions, which are crucial for binding to protein targets. The methylated phenyl ring, on the other hand, contributes to the compound's lipophilicity and overall stability, enhancing its bioavailability and pharmacokinetic profile.

Recent studies have explored the potential of 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound exhibits potent neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine could be a valuable lead compound for the development of new drugs targeting these debilitating conditions.

In addition to its neuroprotective properties, 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine has also shown promise in cancer research. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the potential of 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine as a novel anticancer agent with broad-spectrum activity.

The pharmacological profile of 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine has been extensively studied using both in vitro and in vivo models. Preclinical data indicate that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development into clinical trials. Additionally, toxicity studies have shown that 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

The structural complexity of 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine also presents challenges for its synthesis and purification. However, recent advances in synthetic chemistry have led to the development of efficient routes for producing this compound on a larger scale. One such approach involves the use of palladium-catalyzed cross-coupling reactions to construct the core isoindolimine framework, followed by selective functionalization steps to introduce the morpholine sulfonyl and methylated phenyl groups. These synthetic methods not only improve yield but also enhance purity and reduce production costs.

In conclusion, 2-[4-methyl-3-(morpholine-4-sulfonyl)phenyl]-2,3-dihydro-1H-isoindol-1-imine (CAS No. 2126178-88-7) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers distinct biological activities that make it an attractive candidate for further research and development. Ongoing studies are expected to provide deeper insights into its mechanisms of action and optimize its pharmacological properties for clinical use. As research progresses, this compound has the potential to contribute significantly to the advancement of medical treatments for neurodegenerative diseases and cancer.